Cas no 2361658-04-8 (N-(2-oxo-1,2-dihydroquinolin-5-yl)prop-2-enamide)

• Product Name: N-(2-oxo-1,2-dihydroquinolin-5-yl)prop-2-enamide
• CAS No: 2361658-04-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5378180
• PubChem ID: 145909537
• Update Time: 2025-05-20

N-(2-oxo-1,2-dihydroquinolin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-Dihydro-2-oxo-5-quinolinyl)-2-propenamide
• N-(2-oxo-1,2-dihydroquinolin-5-yl)prop-2-enamide

• Inchi： 1S/C12H10N2O2/c1-2-11(15)13-9-4-3-5-10-8(9)6-7-12(16)14-10/h2-7H,1H2,(H,13,15)(H,14,16)
• InChI Key： YAPRCWFYXDWAKT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1C=CC(=O)N2)(=O)C=C

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.7±50.0 °C(Predicted)
• pka: 11.23±0.70(Predicted)

Additional information on N-(2-oxo-1,2-dihydroquinolin-5-yl)prop-2-enamide

N-(2-Oxo-1,2-Dihydroquinolin-5-Yl)Prop-2-Enamide: A Comprehensive Overview

N-(2-Oxo-1,2-Dihydroquinolin-5-Yl)Prop-2-Enamide, also known by its CAS number 2361658-04-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoline derivative with an enamide functional group. The quinoline moiety, a heterocyclic aromatic system, contributes to the compound's stability and potential for various applications. The enamide group adds reactivity and versatility, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of N-(2-Oxo-1,2-Dihydroquinolin-5-Yl)Prop-2-Enamide in drug discovery and material synthesis. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to undergo various transformations, such as cyclization and cross-coupling reactions, has made it a versatile tool in medicinal chemistry.

In terms of synthesis, N-(2-Oxo-1,2-Dihydroquinolin-5-Yl)Prop-2-Enamide can be prepared through a variety of methods. One common approach involves the reaction of 5-aminoquinolinone with propenenitrile under specific conditions. This method leverages the nucleophilic attack of the amine group on the nitrile, followed by hydrolysis to form the enamide. The reaction conditions are optimized to ensure high yield and purity, making this compound accessible for further studies.

The structural properties of N-(2-Oxo-1,2-Dihydroquinolin-5-Yl)Prop-2-Enamide have been extensively studied using techniques such as X-ray crystallography and computational modeling. These studies reveal that the compound adopts a planar conformation due to the aromaticity of the quinoline ring and the conjugation with the enamide group. This planarity enhances its electronic properties, making it suitable for applications in organic electronics.

Recent advancements in green chemistry have also influenced the synthesis and application of N-(2-Oxo-1,2-Dihydroquinolin-5-Yl)Prop-2-Enamide. Researchers are exploring environmentally friendly methods to produce this compound, such as using microwave-assisted synthesis or enzymatic catalysis. These approaches not only reduce waste but also improve the sustainability of chemical processes.

In conclusion, N-(2-Oxo-1,2-Dihydroquinolin-5-Yl)Prop-2 Enamide (CAS No: 2361658 04 8) is a multifaceted compound with promising applications in drug discovery and materials science. Its unique structure and reactivity make it a valuable tool for chemists and researchers across various disciplines. As ongoing studies continue to uncover new properties and uses for this compound, its importance in modern chemistry is expected to grow significantly.